Cas no 828241-30-1 (INDEX NAME NOT YET ASSIGNED)

• Product name: INDEX NAME NOT YET ASSIGNED
• CAS No: 828241-30-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 988208
• PubChem ID: 57353818

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 6-methyl-5,7-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-8-one
• DTXSID80722612
• 6-Methyl-6,7-dihydro-2H-[1,3]dioxolo[4,5-g]isoquinolin-8(5H)-one
• 828241-30-1
• 6-Methyl-6,7-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-8(5H)-one

• Inchi： InChI=1S/C11H11NO3/c1-12-4-7-2-10-11(15-6-14-10)3-8(7)9(13)5-12/h2-3H,4-6H2,1H3
• InChI Key： BMTHXONYGNXKBC-UHFFFAOYSA-N
• SMILES： CN1CC2=CC3=C(C=C2C(=O)C1)OCO3

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 1.2